Cas no 2171202-69-8 ((3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid)
(3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-(((Benzyloxy)carbonyl)(methyl)amino)butanoic acid
- (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid
-
- Inchi: 1S/C13H17NO4/c1-10(8-12(15)16)14(2)13(17)18-9-11-6-4-3-5-7-11/h3-7,10H,8-9H2,1-2H3,(H,15,16)/t10-/m1/s1
- InChI Key: WMGWPYYXDLIILW-SNVBAGLBSA-N
- SMILES: O(CC1C=CC=CC=1)C(N(C)[C@H](C)CC(=O)O)=O
Computed Properties
- Exact Mass: 251.11575802 g/mol
- Monoisotopic Mass: 251.11575802 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 6
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 66.8
- Molecular Weight: 251.28
(3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1653219-0.05g |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 0.05g |
$660.0 | 2023-06-04 | ||
| Enamine | EN300-1653219-0.1g |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 0.1g |
$691.0 | 2023-06-04 | ||
| Enamine | EN300-1653219-0.25g |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 0.25g |
$723.0 | 2023-06-04 | ||
| Enamine | EN300-1653219-0.5g |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 0.5g |
$754.0 | 2023-06-04 | ||
| Enamine | EN300-1653219-1.0g |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 1g |
$785.0 | 2023-06-04 | ||
| Enamine | EN300-1653219-2.5g |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 2.5g |
$1539.0 | 2023-06-04 | ||
| Enamine | EN300-1653219-5.0g |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 5g |
$2277.0 | 2023-06-04 | ||
| Enamine | EN300-1653219-10.0g |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 10g |
$3376.0 | 2023-06-04 | ||
| Enamine | EN300-1653219-50mg |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 50mg |
$575.0 | 2023-09-21 | ||
| Enamine | EN300-1653219-100mg |
(3R)-3-{[(benzyloxy)carbonyl](methyl)amino}butanoic acid |
2171202-69-8 | 100mg |
$603.0 | 2023-09-21 |
(3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid Related Literature
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid
Introduction to (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic Acid (CAS No. 2171202-69-8)
(3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171202-69-8, is a derivative of butanoic acid and features a complex structure that includes both benzyloxy and carbonyl functional groups. Its unique chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the context of drug discovery and medicinal chemistry.
The< strong>benzyloxycarbonyl (Boc) group in the molecule is a well-known protective group used in peptide synthesis, which allows for selective modification and protection of amino groups during chemical reactions. This feature makes (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid particularly useful in the synthesis of peptidomimetics and other therapeutic agents where precise control over reactivity is essential. Additionally, the presence of a< strong>methylamino group contributes to the compound's chiral nature, making it a potential candidate for enantioselective synthesis and applications in stereochemistry.
In recent years, there has been growing interest in the development of novel compounds with enhanced pharmacological properties. The< strong>structure-activity relationship (SAR) of (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid has been extensively studied to understand its potential biological activity. Research has shown that derivatives of this compound exhibit promising effects in various disease models, including inflammation, neurodegeneration, and metabolic disorders. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.
The< strong>pharmaceutical industry has been particularly interested in this compound due to its versatility as a building block for more complex drug molecules. For instance, studies have demonstrated its utility in the synthesis of protease inhibitors, which are critical for treating conditions such as cancer and infectious diseases. The chiral center at the third carbon atom allows for the creation of enantiomerically pure compounds, which can exhibit improved efficacy and reduced side effects compared to racemic mixtures.
Advances in synthetic chemistry have enabled more efficient and scalable production methods for (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid. Modern techniques such as continuous flow chemistry and biocatalysis have been employed to optimize yield and purity while minimizing environmental impact. These innovations are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.
The< strong>biochemical properties of this compound have also been explored in detail. Initial studies suggest that it interacts with specific targets within cells, modulating pathways that are relevant to disease progression. For example, researchers have observed that derivatives of (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid can inhibit the activity of certain enzymes involved in inflammation, leading to reduced symptoms in animal models. These results highlight the compound's potential as a lead molecule for drug development.
In addition to its pharmaceutical applications, (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid has shown promise in other areas of research. Its unique structure makes it a valuable tool for studying enzyme kinetics and molecular recognition processes. By understanding how this compound interacts with biological targets, scientists can gain insights into fundamental biochemical mechanisms that may be relevant to a wide range of diseases.
The< strong>future directions for research on this compound are numerous. Ongoing studies aim to further elucidate its mechanism of action and identify new therapeutic applications. Additionally, efforts are underway to develop more efficient synthetic routes that will reduce costs and improve scalability. Collaborations between academic institutions and pharmaceutical companies are likely to play a key role in translating these findings into tangible benefits for patients.
In conclusion, (3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid (CAS No. 2171202-69-8) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging medical conditions faced today.
2171202-69-8 ((3R)-3-{(benzyloxy)carbonyl(methyl)amino}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)